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Compound of Interest

Compound Name: (Rac)-Terreic acid

Cat. No.: B1681272

Essential Safety and Handling Guide for (Rac)-
Terreic Acid

(Rac)-Terreic acid, a mycotoxin produced by the fungus Aspergillus terreus, requires careful
handling in a laboratory setting due to its potential health hazards.[1][2] This guide provides
essential safety protocols, personal protective equipment (PPE) recommendations, and
operational and disposal plans to ensure the safe handling of this compound by researchers,
scientists, and drug development professionals.

Hazard Identification and Toxicological Data

(Rac)-Terreic acid is classified under the Globally Harmonized System (GHS) as follows:
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]
o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[2]

The signal word for this substance is Warning.[2] Precautionary statements include washing
skin thoroughly after handling, not eating, drinking, or smoking when using this product, and
wearing protective gloves and clothing.[2]

Quantitative Data Summary
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Property Value Source

LD50 (Intraperitoneal, Mouse) 75 mg/kg [2]

Soluble in DMSO (10 mg/mL),

B Ethanol, Methanol, and DMF.
Solubility ) ) [3]
Slightly soluble in water (5

mg/mL).
Storage Temperature -20°C [11[3]
N At least 4 years when stored at
Stability 20°C [3]

Operational Plan: Safe Handling of (Rac)-Terreic
Acid

A systematic approach to handling (Rac)-Terreic acid is crucial to minimize exposure and
ensure a safe laboratory environment.

Pre-Handling Procedures

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

o Designated Work Area: All handling of (Rac)-Terreic acid should be performed in a
designated area within a certified chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: Ensure that a safety shower, eyewash station, and a chemical spill
kit are readily accessible.

e PPE Inspection: Before each use, inspect all personal protective equipment for any signs of
damage or degradation.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene). For
prolonged contact, consider

double-gloving.

Protects against dermal
absorption. (Rac)-Terreic acid

is harmful in contact with skin.

[2]14]

Eye and Face Protection

Safety goggles and a full-face
shield.

Protects eyes and face from
splashes of solutions or
airborne particles of the solid

compound.

Body Protection

A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator.

Recommended when handling
the solid powder to prevent

inhalation of airborne particles.

Handling Procedures

e Weighing: To prevent the generation of airborne dust, weigh the solid (Rac)-Terreic acid in a

fume hood. Use a dedicated spatula and weighing paper.

e Dissolving: When preparing solutions, slowly add the (Rac)-Terreic acid to the solvent to

avoid splashing.

o General Handling: Always handle (Rac)-Terreic acid solutions with care, avoiding direct

contact with skin and eyes. Keep containers closed when not in use.

Post-Handling Procedures

o Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with (Rac)-Terreic acid using a suitable cleaning agent.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Storage: Store (Rac)-Terreic acid in a tightly sealed container at -20°C, protected from light.

[1]3]

Emergency Procedures

Spill Response:

Evacuate the immediate area and alert others.

If the spill is large or you are unsure how to handle it, contact your institution's environmental
health and safety department.

For small spills, wear the appropriate PPE, cover the spill with an absorbent material (such
as vermiculite or sand), and gently sweep it into a designated hazardous waste container.[5]

[6]

Decontaminate the spill area.

Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[5]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Disposal Plan

Due to its toxicity and mycotoxin nature, all waste containing (Rac)-Terreic acid must be

treated as hazardous waste.
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e Solid Waste: Collect solid (Rac)-Terreic acid waste and any contaminated consumables
(e.g., weighing paper, pipette tips) in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Collect solutions containing (Rac)-Terreic acid in a dedicated, labeled, and
sealed hazardous waste container. Do not mix with other waste streams unless compatibility
is confirmed.

o Contaminated PPE: Dispose of all used disposable PPE, such as gloves and respirators, in
the designated hazardous waste container.

» Disposal Method: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste. Do not dispose of (Rac)-Terreic acid down the drain.

Experimental Workflow and Safety Protocol
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Workflow for Safe Handling of (Rac)-Terreic Acid

1. Pre-Handling
- Conduct Risk Assessment
- Prepare Fume Hood
- Verify Emergency Equipment

Proceed if safe

2. Don PPE
- Respirator (N95)
- Safety Goggles & Face Shield
- Nitrile/Neoprene Gloves
- Lab Coat

Enter work area

3. Handling in Fume Hood
- Weigh Solid Carefully
- Prepare Solutions

- Perform Experiment

Experiment complete

Emergency Procedures
- Evacuate & Alert
- First Aid (Flush with Water)
- Contact EHS/Medical

4. Post-Handling
- Decontaminate Surfaces
- Store Compound at -20°C

5. Waste Disposal
- Segregate Solid & Liquid Waste
- Label as Hazardous Waste
- Dispose via EHS

6. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (Rac)-Terreic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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